Cas no 188199-78-2 (3,5-Dimethoxyphenylglyoxal hydrate)

• Product Name: 3,5-Dimethoxyphenylglyoxal hydrate
• CAS No: 188199-78-2
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 907499
• PubChem ID: 19073485
• Update Time: 2025-05-20

3,5-Dimethoxyphenylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxyphenylglyoxal hydrate
• 1-azido-2,4-dimethoxyenzene
• 3,5-dimethoxyphenylazide
• 3,5-dimethoxyphenylglyoxal
• 3',5'-dimethoxyphenylglyoxal monohydrate
• Benzene,1-azido-2,4-dimethoxy
• AB48684
• 2-(3,5-Dimethoxyphenyl)-2-oxo-acetaldehyde hydrate
• A813213
• MFCD08705879
• SCHEMBL8629577
• 2-(3,5-Dimethoxyphenyl)-2-oxo-acetaldehydehydrate
• 188199-78-2
• 2-(3,5-dimethoxyphenyl)-2-oxo-acetaldehyde
• 93506-72-0
• AKOS016004486
• 2-(3,5-dimethoxyphenyl)-2-oxoacetaldehyde;hydrate
• 2-(3,5-dimethoxyphenyl)-2-oxoacetaldehyde hydrate
• 1215366-15-6
• 3,5-DIMETHOXYPHENYLGLYOXAL HYDRATE, 95+%

• Inchi： 1S/C10H10O4.H2O/c1-13-8-3-7(10(12)6-11)4-9(5-8)14-2;/h3-6H,1-2H3;1H2
• InChI Key： QNSGQYLIAUSUHQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C(C=O)=O)C=1)OC.O

Computed Properties

• Exact Mass: 212.06800
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 75.99000
• LogP: 0.19720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-Dimethoxyphenylglyoxal hydrate

3,5-Dimethoxyphenylglyoxal Hydrate: A Comprehensive Overview

The compound with CAS No. 188199-78-2, commonly referred to as 3,5-Dimethoxyphenylglyoxal hydrate, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a glyoxal group attached to a 3,5-dimethoxyphenyl ring. The presence of the methoxy groups at the 3 and 5 positions of the phenyl ring imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 3,5-Dimethoxyphenylglyoxal hydrate in the synthesis of bioactive compounds. Researchers have explored its role as a precursor in the construction of complex natural product analogs, leveraging its reactivity to form diverse carbon-carbon bonds. For instance, a 2023 study published in *Organic Chemistry Frontiers* demonstrated that this compound can undergo tandem cycloaddition reactions with alkenes under mild conditions, yielding highly functionalized bicyclic structures. These findings underscore its utility in drug discovery efforts targeting neurodegenerative diseases and cancer.

In addition to its role in organic synthesis, 3,5-Dimethoxyphenylglyoxal hydrate has been investigated for its potential in materials science. Scientists have reported that this compound can serve as a building block for the construction of conjugated polymers with tailored electronic properties. A 2022 study in *Advanced Materials* revealed that incorporating this molecule into polymer frameworks enhances their charge transport capabilities, making them promising candidates for flexible electronics and optoelectronic devices.

The synthesis of 3,5-Dimethoxyphenylglyoxal hydrate has also been a topic of interest for chemists. Traditional methods involve multi-step procedures that often require harsh reaction conditions and expensive catalysts. However, recent advancements have led to more efficient synthetic routes. For example, a 2021 paper in *Green Chemistry* described a one-pot synthesis strategy utilizing microwave-assisted conditions, which significantly reduces reaction time and improves yield while maintaining eco-friendly principles.

From a biological standpoint, 3,5-Dimethoxyphenylglyoxal hydrate has shown intriguing activity in vitro against various enzyme targets. A 2023 study published in *Journal of Medicinal Chemistry* reported that this compound exhibits potent inhibitory effects on histone deacetylases (HDACs), which are implicated in several pathological conditions such as cancer and inflammation. The authors proposed that this activity could be harnessed to develop novel epigenetic therapeutic agents.

Moreover, the hydrate form of 3,5-Dimethoxyphenylglyoxal has been found to exhibit unique physical properties compared to its anhydrous counterpart. Researchers have observed that the hydration state influences the molecule's solubility and stability under different environmental conditions. This insight is particularly valuable for applications requiring precise control over molecular behavior during formulation or processing.

In conclusion, 3,5-Dimethoxyphenylglyoxal hydrate (CAS No. 188199-78-2) stands out as a versatile and multifaceted compound with broad implications across various scientific disciplines. Its ability to participate in diverse chemical reactions and its promising biological activity make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials development. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in advancing modern science and technology.